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Compound of Interest

Compound Name: 4-Amino-2,6-diphenylphenol

Cat. No.: B1268537 Get Quote

An In-depth Technical Guide to 4-Amino-2,6-diphenylphenol

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and known applications of 4-Amino-2,6-diphenylphenol, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and IUPAC Name
4-Amino-2,6-diphenylphenol is an aromatic organic compound. Its structure consists of a

central phenol ring substituted with an amino group at position 4 and two phenyl groups at

positions 2 and 6.

IUPAC Name: 4-amino-2,6-diphenylphenol[1]

Molecular Formula: C₁₈H₁₅NO[1]

Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC(=C2O)C3=CC=CC=C3)N[1]

InChI Key: YCOUFOVMXBWYIX-UHFFFAOYSA-N[1]

Below is a diagram illustrating the logical relationship of the compound's identification.
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4-Amino-2,6-diphenylphenol

IUPAC Name:
4-amino-2,6-diphenylphenol

Molecular Formula:
C18H15NO

CAS Number:
50432-01-4

Core Structure:
Phenol with Amino and

 two Phenyl Substituents

Click to download full resolution via product page

Caption: Chemical identifiers for 4-Amino-2,6-diphenylphenol.

Physicochemical and Spectroscopic Data
The following table summarizes key quantitative data for 4-Amino-2,6-diphenylphenol.

Property Value Source

Molecular Weight 261.32 g/mol [2][3]

Physical Form Solid [2]

Melting Point 148-150 °C [2]

CAS Number 50432-01-4 [1][2][3]

Assay Purity 98% [2][3]
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Experimental Protocols
While detailed experimental data on the biological activities of 4-Amino-2,6-diphenylphenol is
not extensively available in the public domain, its use in chemical synthesis has been

documented.

Synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone
4-Amino-2,6-diphenylphenol serves as a precursor in the synthesis of 4-diazo-2,6-

diphenylcyclohexa-2,5-dienone.[2][3] The protocol involves the diazotization of the primary

amino group.

Methodology: The synthesis is achieved through the diazotization of 4-Amino-2,6-
diphenylphenol. This reaction is typically carried out in glacial acetic acid.[2][3] The primary

aromatic amine is treated with a source of nitrous acid (often generated in situ from sodium

nitrite and a strong acid) to convert the amino group into a diazonium salt. Subsequent reaction

steps would then lead to the formation of the target dienone.

The workflow for this synthesis is outlined in the diagram below.

Reactants

Process

Product

4-Amino-2,6-diphenylphenol

Diazotization Reaction

Nitrous Acid Source
(e.g., NaNO2 + Acid) Glacial Acetic Acid

4-diazo-2,6-diphenylcyclohexa-2,5-dienone
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Caption: Synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone.

Safety and Handling
4-Amino-2,6-diphenylphenol is classified with the following hazard statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Standard personal protective equipment, including gloves, eye protection, and a dust mask

(type N95 or equivalent), should be used when handling this compound.[2] It should be stored

in a dry, well-ventilated place with the container tightly closed.

Potential Research Applications
Given its structure, featuring a reactive amino group and a phenolic hydroxyl group, 4-Amino-
2,6-diphenylphenol holds potential as a building block in medicinal chemistry and materials

science. The phenyl substituents provide steric bulk and can influence the electronic properties

and solubility of derivative compounds. Further research could explore its utility in the

development of novel dyes, polymers, or as a scaffold for designing biologically active

molecules. The synthesis of Schiff bases from related aminophenols has shown promise in

developing antimicrobial and antidiabetic agents, suggesting a possible avenue for future

investigation with this compound.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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